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Introduction

Sodium tetrachloroaluminate (NaAlCls) is an inorganic compound that serves as a crucial
component in various chemical applications, ranging from high-temperature battery electrolytes
to catalysis in organic synthesis. Its unique properties, including its Lewis acidity and behavior
in molten salt systems, make it a subject of significant interest in both academic research and
industrial processes. This technical guide provides a comprehensive overview of the core
physicochemical properties of sodium tetrachloroaluminate, complete with detailed
experimental protocols and visual representations of its structural and synthetic aspects.

Physicochemical Properties

The fundamental physicochemical properties of sodium tetrachloroaluminate are summarized
in the table below. These properties are critical for understanding its behavior in different
environments and for its application in various experimental and industrial settings.
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Property Value Reference(s)
Chemical Formula NaAICla [1112]
Molecular Weight 191.78 g/mol [2][3]

White to light-yellow or grayish
crystalline solid or powder. The

Appearance ] [4115]
yellowish color can be due to

trace iron chloride impurities.

Melting Point 157 °C (430 K) [1]

Decomposes before boiling at
atmospheric pressure.

Boiling Point Aluminum chloride (AICIs), one  [6]
of its constituents, sublimes at

approximately 180 °C.

Density 2.01-2.02 g/lcmd at 25 °C [21[7]

Water: Reacts vigorously and
exothermically (hydrolyzes).

Solubility _ Y y Y ) [2][4][8]
Organic Solvents: Soluble in

some polar organic solvents.

Crystal Structure Orthorhombic

Reactivity and Stability

Sodium tetrachloroaluminate is a hygroscopic compound, readily absorbing moisture from the
atmosphere. Its most notable reaction is its vigorous hydrolysis in the presence of water.

Reaction with Water

Upon contact with water, sodium tetrachloroaluminate hydrolyzes to form aluminum hydroxide
(Al(OH)3), sodium chloride (NaCl), and hydrochloric acid (HCI). This reaction is highly
exothermic and can be represented by the following balanced equation[8]:

NaAICla(s) + 3H20(l) — Al(OH)s(s) + NaCl(aq) + 3HCI(aq)[8]
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Due to this reactivity, handling of anhydrous sodium tetrachloroaluminate requires a dry, inert
atmosphere.

Thermal Stability

Anhydrous sodium tetrachloroaluminate exhibits good thermal stability but will decompose at
elevated temperatures. While a definitive boiling point is not cited due to decomposition, it is
known to be stable in the molten state above its melting point of 157 °C, which is a critical
property for its use in molten salt batteries[9]. The vapor pressure of aluminum chloride, one of
its potential decomposition products, becomes significant above 180°CJ[6]. The exact
decomposition products and temperature can vary based on the atmosphere (inert vs.
oxidative)[10].

Crystal Structure

Sodium tetrachloroaluminate crystallizes in an orthorhombic system with the space group
P212121. The structure consists of sodium cations (Na*) and tetrahedral tetrachloroaluminate
anions ([AICl4]7).

Below is a DOT language script to generate a simplified 2D representation of the ionic packing
in the NaAICla crystal structure, emphasizing the tetrahedral coordination of the aluminum ion.

Simplified 2D Representation of NaAICl4 lonic Structure

Click to download full resolution via product page
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Simplified 2D representation of the NaAlCl4 ionic structure.

Experimental Protocols
Synthesis of Sodium Tetrachloroaluminate

The most common laboratory and industrial synthesis of sodium tetrachloroaluminate involves
the direct reaction of sodium chloride (NaCl) and aluminum chloride (AICI3)[1].

Materials and Equipment:

e Anhydrous sodium chloride (NacCl), finely ground and dried.

e Anhydrous aluminum chloride (AICI3), freshly sublimed for high purity.
» Athree-necked round-bottom flask or a similar reaction vessel.

e A heating mantle or oil bath.

e Acondenser.

e Aninert gas supply (e.g., nitrogen or argon) with a bubbler.

» Schlenk line or glove box for handling anhydrous materials.
Procedure:

o Preparation: The entire apparatus must be thoroughly dried in an oven and assembled while
hot under a flow of inert gas to exclude moisture.

e Charging the Reactor: In a glove box or under a positive pressure of inert gas, stoichiometric
amounts of finely ground, anhydrous NaCl and freshly sublimed AICIs are transferred to the
reaction vessel.

e Reaction: The mixture is heated with continuous stirring. The reaction can initiate in the solid
state at temperatures above 80 °C[6]. To ensure a complete reaction and the formation of a
homogeneous molten product, the temperature is typically raised to between 160 °C and 200
°C[9][11].
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o Completion and Cooling: The reaction is considered complete when a clear, colorless to pale
yellow melt is formed. The molten product is then cooled under an inert atmosphere. The
resulting solid is sodium tetrachloroaluminate.

Below is a DOT language script outlining the workflow for the synthesis of sodium
tetrachloroaluminate.

Preparation Reaction Product Handling
Charge Stoichiometric Heat to 160-200°C Formation of Cool under .
B }—” e T (EEES Anhydrous NaCl and AICI3 H with Stirring }—> Homogeneous Melt Inert Atmosphere }—> e

Click to download full resolution via product page
Workflow for the synthesis of sodium tetrachloroaluminate.
Applications
Sodium tetrachloroaluminate is a versatile compound with several key applications:

» Electrolyte: It is a primary component of the molten salt electrolyte in sodium-metal halide
batteries, such as the ZEBRA battery[11].

o Catalyst: As a Lewis acid, it is used as a catalyst in Friedel-Crafts reactions and other
organic transformations|[2].

o Chemical Synthesis: It serves as a reagent in various chemical syntheses, including the
production of specialty chemicals and dyes[?2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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